Cas no 580-02-9 (Methyl 2-Acetyloxybenzoate)

• Product Name: Methyl 2-Acetyloxybenzoate
• CAS No: 580-02-9
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD00014978
• CID: 372746
• PubChem ID: 87561808
• Update Time: 2025-04-19

Methyl 2-Acetyloxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(acetyloxy)-, methyl ester
• Methyl Acetylsalicylate
• methyl 2-acetyloxybenzoate
• ACETYLSALICYLIC ACID METHYL ESTER
• 2-Acetoxybenzoic Acid Methyl Ester
• Methyl 2-Acetoxybenzoate
• 2-(Acetyloxy)benzoic acid methyl ester
• Acetyl-salicylic acid methyl ester
• Methylaspirin
• Metylrhodine
• methylo-acetylsalicylate
• Methylrhodine
• Aspirin methyl ester
• Methyl rhodin
• Methyl o-acetoxybenzoate
• Methyl O-acetylsalicylate
• Methyl aspirin
• Salicylic acid acetate, methyl ester
• Benzoic acid, 2-(acetyloxy)-, methyl ester
• 7FX481V180
• methylrodin
• 2-(methoxycarbonyl)phenyl acetate
• Methyl acetylsalicylic acid
• Methylacetylsalicylate
• Benzoic acid, 2-(acetyl-d3-oxy)-, methyl ester
• Q27268210
• NSC-403847
• Methyl 2-(acetyloxy)benzoate
• Methyl 2-(acetyloxy)benzoate #
• A0114
• HY-W209628
• E78191
• 580-02-9
• InChI=1/C10H10O4/c1-7(11)14-9-6-4-3-5-8(9)10(12)13-2/h3-6H,1-2H
• NSC403847
• Salicylic acid, methyl ester, acetate
• 2-Acetoxy-benzoic acid methyl ester
• EINECS 209-450-4
• NSC 403847
• AI3-02356
• UNII-7FX481V180
• NS00033831
• O-Acetyl methyl salicylate
• SCHEMBL1162463
• AKOS006227738
• EN300-7465515
• ONWPLBKWMAUFGZ-UHFFFAOYSA-N
• METHYL ACETYLSALICYLATE [MI]
• Acetylsalicylsauremethylester
• CHEMBL163148
• MFCD00014978
• CS-0272202
• FT-0628767
• DTXSID20206724
• AS-58237
• 57207-23-5
• DB-255269
• Methyl 2-Acetyloxybenzoate

• MDL： MFCD00014978
• Inchi： 1S/C10H10O4/c1-7(11)14-9-6-4-3-5-8(9)10(12)13-2/h3-6H,1-2H3
• InChI Key： ONWPLBKWMAUFGZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 194.05800
• Monoisotopic Mass: 194.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless sheet junction crystals
• Density: 1.2534 (rough estimate)
• Melting Point: 47.0 to 51.0 deg-C
• Boiling Point: bp9 134-136°
• Flash Point: 121.4°C
• Refractive Index: 1.5430 (estimate)
• PSA: 52.60000
• LogP: 1.39850
• Merck: 6010
• Solubility: Soluble in ethanol \ ether \ chloroform, slightly soluble in water

Methyl 2-Acetyloxybenzoate Security Information

• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Safety Instruction： S16; S29; S33; S15
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters